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Compound of Interest

Compound Name: 4-(2-Chloroethyl)phenol

CAS No.: 28145-35-9

Cat. No.: B1595590

Get Quote

Part 1: Hazard Dynamics & Risk Assessment
The "Silent Penetrator" Risk Profile Handling 4-(2-Chloroethyl)phenol requires a safety

posture that goes beyond standard organic chemistry protocols. This compound presents a

dual-threat mechanism:

Phenolic Moiety: Acts as a corrosive agent that anesthetizes nerve endings upon contact.[1]

You may not feel the burn until necrosis has set in. It is lipophilic, allowing rapid transdermal

absorption leading to systemic toxicity (CNS depression, renal failure).

Chloroethyl Group: An alkylating motif. While less volatile than lower alkyl halides, it adds

potential mutagenic risks and enhances the compound's ability to penetrate biological

membranes.

Physical State Warning: This compound typically exists as a crystalline solid with a low melting

point (~42°C). It can easily liquefy upon contact with warm gloves or skin, drastically increasing

the surface area for absorption.
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Part 2: The PPE Defense Matrix
Standard laboratory nitrile gloves (4 mil) are insufficient for prolonged contact with this

substance. The lipophilic nature of the ethyl chain combined with the phenol allows for rapid

permeation through thin nitrile rubber.

Recommended PPE Specifications[2][3][4][5]
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Protection Layer Specification
Operational Logic (The
"Why")

Primary Hand Protection
Laminate Film (e.g., Silver

Shield / Barrier)

Impermeability: Multi-layer

laminates offer >480 min

breakthrough time against

phenols and alkyl halides.

Standard nitrile may fail in <10

mins.

Secondary Hand Protection Nitrile (5-8 mil) - Outer Layer

Dexterity & Grip: Laminate

gloves are slippery and ill-

fitting. Wearing nitrile over

them secures the fit and

protects the expensive

laminate layer from physical

tears.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Vapor Control: Heating or

solubilizing generates vapors.

[1] If hood work is impossible,

a Full-Face Respirator with

Organic Vapor/Acid Gas

(OV/AG) cartridges is

mandatory.

Body Defense
Tyvek Lab Coat + Chemical

Apron

Splash Gaps: Standard cotton

coats absorb phenols, holding

them against the skin. A

chemically resistant apron

(Butyl/Neoprene) prevents

torso absorption during bench

work.

Eye Protection Chemical Splash Goggles

Vapor Seal: Safety glasses

with side shields are

inadequate due to the risk of

sublimed dust or vapors

bypassing the lens.
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Part 3: Operational Workflows
Safe Handling Protocol
This workflow emphasizes the "Double-Glove, Change-Often" discipline.

START: Pre-Work Check

Don PPE:
1. Laminate Inner Glove

2. Nitrile Outer Glove
3. Apron & Goggles

Inspect Gloves for
Micro-tears

Fail (Replace)

Weighing/Transfer
(In Fume Hood Only)

Pass

Wipe Exterior Containers
with Ethanol

Doffing Sequence:
Remove Outer Nitrile -> Wash Laminate -> Remove Laminate

Disposal:
Solid Waste Stream (RCRA)

Click to download full resolution via product page
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Figure 1: Operational workflow ensuring glove integrity and containment.

Emergency Response: The PEG Protocol
CRITICAL: Water is NOT the primary first aid for phenol-based exposures. Water is hydrophilic;

phenol is lipophilic. Washing with water alone can spread the phenol over a larger skin area

without effectively removing it.

The "PEG 300/400" Rule: You must have a spray bottle of Polyethylene Glycol (PEG 300 or

400) or Isopropyl Alcohol immediately accessible.

Skin Exposure
Detected

IMMEDIATE:
Swab with PEG 300/400

or Isopropanol

< 1 Minute Secondary Rinse:
Water flush (15+ mins)

After Solubilization Seek Medical Aid
(Inform of Phenol Risk)

Click to download full resolution via product page

Figure 2: The specific decontamination sequence for lipophilic phenols.

Part 4: Waste Disposal & Deactivation
RCRA Classification: While 4-(2-Chloroethyl)phenol is not explicitly listed as a U-listed waste

(like pure Phenol U188), it should be treated with the same rigor due to its toxicity profile.

Solid Waste: Contaminated gloves, paper towels, and weigh boats must be double-bagged

in heavy-duty polyethylene bags. Label as "Toxic Solid Organic Waste."

Liquid Waste: Do not mix with oxidizing acids (Nitric/Perchloric) as this can form explosive

compounds. Segregate into "Halogenated Organic Waste."

Spill Cleanup:

Small Spills (<5g): Cover with a specialized phenol absorbent or a 1:1 mixture of kitty litter

and sodium carbonate.

Deactivation: After bulk removal, clean the surface with a detergent solution, followed by a

PEG 400 wipe-down to capture residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1595590/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-4-2-chloroethyl-phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Chloroethyl_phenol
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://www.benchchem.com/product/b1595590?utm_src=pdf-custom-synthesis#bc-rfq
https://www.otago.ac.nz/__data/assets/pdf_file/0019/502732/otago067124.pdf
https://www.benchchem.com/product/b1595590/docs#personal-protective-equipment-ppe-handling-guide-4-2-chloroethyl-phenol
https://www.benchchem.com/product/b1595590/docs#personal-protective-equipment-ppe-handling-guide-4-2-chloroethyl-phenol
https://www.benchchem.com/product/b1595590/docs#personal-protective-equipment-ppe-handling-guide-4-2-chloroethyl-phenol
https://www.benchchem.com/product/b1595590/docs#personal-protective-equipment-ppe-handling-guide-4-2-chloroethyl-phenol
https://www.benchchem.com/product/b1595590?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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